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Compound of Interest

Compound Name: BMS-986188

Cat. No.: B15620544 Get Quote

Essential Safety and Handling Guide for BMS-
986188
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

BMS-986188, a potent and selective positive allosteric modulator of the delta-opioid receptor.

The following procedures are designed to ensure the safety of laboratory personnel and to

minimize environmental impact. Adherence to these guidelines is essential for the responsible

conduct of research.

Hazard Identification and Personal Protective Equipment
(PPE)
While a comprehensive Safety Data Sheet (SDS) is the primary source of safety information,

the following table summarizes the recommended personal protective equipment for handling

BMS-986188 in various laboratory settings. The toxicological properties of this compound have

not been fully evaluated, and therefore, it should be handled with care.

Table 1: Recommended Personal Protective Equipment (PPE) for BMS-986188
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Activity
Engineering

Controls

Hand

Protection

Eye/Face

Protection

Respiratory

Protection

Skin and

Body

Protection

Weighing and

Aliquoting

(Solid)

Chemical

Fume Hood

or Ventilated

Balance

Enclosure

Chemical-

resistant

gloves (e.g.,

Nitrile)

Safety

glasses with

side shields

or safety

goggles

N95 or

higher-rated

respirator if

not in a

ventilated

enclosure

Laboratory

coat

Solution

Preparation

Chemical

Fume Hood

Chemical-

resistant

gloves (e.g.,

Nitrile)

Safety

glasses with

side shields

or safety

goggles

Not generally

required if in

a fume hood

Laboratory

coat

In Vitro / In

Vivo Dosing

Chemical

Fume Hood

or Biological

Safety

Cabinet

Chemical-

resistant

gloves (e.g.,

Nitrile)

Safety

glasses with

side shields

or safety

goggles

As required

by the

specific

experimental

protocol

Laboratory

coat

Waste

Disposal

Chemical

Fume Hood

Chemical-

resistant

gloves (e.g.,

Nitrile)

Safety

glasses with

side shields

or safety

goggles

Not generally

required if in

a fume hood

Laboratory

coat

Operational and Disposal Plans
Proper handling and disposal of BMS-986188 are crucial for laboratory safety and

environmental compliance. The following protocols provide step-by-step guidance for key

operational procedures.

Experimental Protocols
Donning and Doffing PPE
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A meticulous approach to donning and doffing PPE is vital to prevent contamination.

Table 2: PPE Donning and Doffing Procedure

Step Donning (Putting On) Doffing (Taking Off)

1 Perform hand hygiene.
Remove gloves using a glove-

in-glove technique.

2 Put on a clean laboratory coat.
Remove the laboratory coat by

turning it inside out.

3
Put on respiratory protection (if

required).
Perform hand hygiene.

4 Put on eye protection.
Remove eye protection from

the back.

5

Put on gloves, ensuring they

overlap the cuffs of the lab

coat.

Remove respiratory protection

(if worn).

6 Perform hand hygiene.

Disposal Plan
All waste materials contaminated with BMS-986188 must be treated as hazardous waste.

Table 3: Disposal Guidelines for BMS-986188
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Waste Type Disposal Procedure

Unused solid BMS-986188
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions containing BMS-986188
Collect in a sealed, compatible waste container.

Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated hazardous waste

container lined with a plastic bag.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a designated hazardous waste

container.

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EH&S) department. Ensure all waste containers are properly labeled with the full

chemical name and a "Hazardous Waste" label.

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with BMS-986188.
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BMS-986188: PPE Selection Workflow
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Caption: PPE Selection Workflow for BMS-986188 Handling.
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To cite this document: BenchChem. [Personal protective equipment for handling BMS-
986188]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620544#personal-protective-equipment-for-
handling-bms-986188]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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